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Compound of Interest

Compound Name: 6-Ureidohexanoic acid

CAS No.: 1468-42-4

Cat. No.: B073719

Get Quote

Critical Identification & Hazard Profile
Warning: Database Discrepancy Alert As a researcher, you may encounter conflicting CAS

registry numbers for this compound.

Correct Identity: 6-Ureidohexanoic acid (also known as

-ureidocaproic acid or 6-ureidocaproate).[1][2]

Target CAS:1468-42-4 (Chemical structure:

).[1][3]

False Positive Alert: Some databases erroneously link "6-ureido..." terms to CAS 2150-60-9

(Alizarin Safirol SE), which is a distinct blue anthraquinone dye.[1][2] Verify your container

label immediately. This guide applies strictly to the ureido-derivative of hexanoic acid, often

used as a linker or hapten mimic.

Physicochemical Safety Table

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b073719#bc-rfq
https://www.benchchem.com/product/b073719/docs?utm_src=pdf-body#operational-guide-6-ureidohexanoic-acid-disposal-procedures
https://foodb.ca/compounds/FDB029184
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://foodb.ca/compounds/FDB029184
https://www.bldpharm.com/products/1468-42-4.html
https://foodb.ca/compounds/FDB029184
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Operational Implication

Physical State
White to off-white crystalline

solid

Generates dust; requires

particulate respirator (N95/P2)

if handled in open air.[1][2]

Solubility
Soluble in hot water, DMSO,

Methanol

Aqueous waste streams are

possible but require pH

validation.[1][2]

Acidity (pKa) ~4.7 (Carboxylic acid moiety)

Corrosive potential. Must be

segregated from strong bases

to prevent exothermic

neutralization.[1][2]

Reactivity
Urea moiety (Terminal -NH-

CO-NH2)

Incompatible with

Hypochlorites (Bleach).

Reaction generates toxic

chloramines.[1][2]

Storage
Hygroscopic; Store desiccated

at 2-8°C

Moisture absorption alters

weight accuracy; keep tightly

sealed.[1][2]

Pre-Disposal Stabilization (The "Why" & "How")
The Scientific Logic: 6-Ureidohexanoic acid contains two functional zones: a carboxylic acid

tail and a urea head.

Acid Risk: Direct disposal into general organic waste bins containing basic amines (e.g.,

triethylamine waste) can cause rapid heating and pressure buildup.

Urea Risk: The urea group acts as a weak nucleophile. If mixed with strong oxidizers (nitric

acid) or chlorinating agents (bleach), it can degrade into nitrogen gas or toxic intermediates.

Protocol 1: Solid Waste (Preferred Route)

Applicability: Expired pure substance, contaminated weighing boats, filter paper.
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Action:

Do not dissolve for the sake of disposal.[4] Keep as solid.

Double-bag in clear polyethylene bags.

Label explicitly as "Solid Organic Waste - Irritant."

Protocol 2: Liquid Waste (Mother Liquors/Reaction Mixtures)

Applicability: Reaction byproducts in DMSO, Methanol, or Water.

Self-Validating Step (The "Litmus Check"):

Before pouring: Dip a pH strip into your waste container.

Requirement: If pH > 10, do not add 6-ureidohexanoic acid solution directly.

Correction: Neutralize the base waste first, or start a fresh "Acidic/Neutral Organic" waste

stream.

Disposal Workflow Logic
The following diagram illustrates the decision matrix for disposing of 6-Ureidohexanoic acid.

This workflow is designed to prevent cross-reactivity in satellite accumulation areas.
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Waste: 6-Ureidohexanoic Acid

Physical State?

Solid / Pure Substance

Dry Solid

Dissolved / Solution

In Solution

Double Bag (Polyethylene)
Label: 'Solid Organic Waste' Identify Solvent Base

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, Water)

Combine & Label:
'Organic Acid/Solvent Mixture'

Standard Halo Waste
CRITICAL CHECK:

Is waste container pH > 10?

STOP: Do NOT Mix.
Start new container.

Yes (Basic)No (Neutral/Acidic)

Click to download full resolution via product page

Figure 1: Decision tree ensuring chemical compatibility during disposal. Note the critical pH

check for non-halogenated streams to prevent acid-base exotherms.
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Emergency Spill Management
Scenario: You have spilled 5g of solid 6-ureidohexanoic acid on the benchtop.

PPE Upgrade: Don nitrile gloves (double layer recommended) and safety goggles. Ensure

lab coat is buttoned.

Dry Containment: Do not wet the powder (it becomes sticky/slimy).

Sweep: Use a dustpan and brush to gently sweep the solid into a pile. Avoid creating

airborne dust.[5][6][7]

Wet Wipe: Once the bulk solid is removed, wipe the surface with a paper towel dampened

with water, followed by 70% Ethanol.

Why Ethanol? The organic tail of the molecule makes it slightly lipophilic; ethanol ensures

complete removal of residues that water might miss.

Disposal: Place the solid waste and the contaminated paper towels into the Solid Organic

Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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